Cas no 1806386-49-1 (1-Bromo-3-(3-ethoxy-4-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-ethoxy-4-fluorophenyl)propan-2-one
• CAS No: 1806386-49-1
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 4979861
• Update Time: 2025-10-31

1-Bromo-3-(3-ethoxy-4-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-ethoxy-4-fluorophenyl)propan-2-one

• Inchi： 1S/C11H12BrFO2/c1-2-15-11-6-8(3-4-10(11)13)5-9(14)7-12/h3-4,6H,2,5,7H2,1H3
• InChI Key： PJMVWLKBPHBZPF-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C=1)OCC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(3-ethoxy-4-fluorophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(3-ethoxy-4-fluorophenyl)propan-2-one (CAS: 1806386-49-1)

The compound 1-Bromo-3-(3-ethoxy-4-fluorophenyl)propan-2-one (CAS: 1806386-49-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 1-Bromo-3-(3-ethoxy-4-fluorophenyl)propan-2-one, which make it a promising candidate for the development of novel small-molecule inhibitors. The presence of both bromine and fluorine substituents in its structure enhances its reactivity and binding affinity to specific biological targets. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for further pharmacological evaluations.

In vitro studies have demonstrated that 1-Bromo-3-(3-ethoxy-4-fluorophenyl)propan-2-one exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, it has shown significant inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs. Additionally, preliminary data indicate that this compound may also possess antimicrobial properties, warranting further investigation.

Mechanistic studies have revealed that the compound interacts with key amino acid residues in the active sites of target enzymes, leading to competitive inhibition. Molecular docking simulations and X-ray crystallography studies have provided insights into the binding modes, which are crucial for structure-activity relationship (SAR) optimization. Researchers are currently exploring modifications to the core structure to enhance potency and selectivity while minimizing off-target effects.

Despite these promising results, challenges remain in the development of 1-Bromo-3-(3-ethoxy-4-fluorophenyl)propan-2-one as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions include in vivo efficacy studies, pharmacokinetic profiling, and toxicological assessments to evaluate its safety and therapeutic potential.

In conclusion, 1-Bromo-3-(3-ethoxy-4-fluorophenyl)propan-2-one represents a promising scaffold for drug discovery, with demonstrated biological activity and a well-characterized mechanism of action. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for its translation into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing the development of novel bioactive compounds in the chemical biology and pharmaceutical fields.